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Compound of Interest

Compound Name: Warangalone

Cat. No.: B1684086

A comprehensive analysis of publicly available scientific literature has revealed a significant
lack of detailed, quantitative spectroscopic data for the isoflavone Warangalone, also known
as Scandenolone. While numerous studies highlight its promising biological activities, including
anti-cancer, anti-inflammatory, and neuroprotective effects, the foundational spectroscopic data
required for a full-fledged technical guide remains largely unpublished or inaccessible. This
scarcity of information prevents the creation of a detailed repository of its *H NMR, 13C NMR,
mass spectrometry, infrared (IR), and ultraviolet-visible (UV-Vis) spectral data, along with the
associated experimental protocols.

Warangalone has been isolated from several plant species, including Cudrania tricuspidata,
Erythrina addisoniae, and Dalbergia scandens. Publications discussing the isolation of this
compound often state that its structure was confirmed using various spectroscopic methods.
However, the raw data, including chemical shifts, coupling constants, mass-to-charge ratios,
and absorption maxima, are not provided in these publications. This omission hinders the
ability of researchers and drug development professionals to independently verify the structure
and purity of the compound, which is a critical step in any scientific investigation or drug
discovery pipeline.

Biological Activity and Signaling Pathways

Despite the lack of detailed spectroscopic data, several studies have shed light on the
biological mechanisms of Warangalone. Research has indicated its potential as an anti-cancer
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agent, particularly in breast cancer and melanoma. Studies have shown that it can induce
apoptosis (programmed cell death) and modulate key signaling pathways involved in cancer
progression.[1][2] Specifically, Warangalone has been observed to influence the
phosphorylation of p38 and ERK, which are components of the MAPK signaling pathway that
regulates a variety of cellular processes including proliferation, differentiation, and apoptosis.

Based on the available literature, a simplified representation of a potential signaling pathway
affected by Warangalone can be conceptualized.
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A potential signaling pathway targeted by Warangalone.

The Path Forward: A Call for Data Transparency

The absence of a comprehensive spectroscopic dataset for Warangalone (Scandenolone)
presents a significant bottleneck for further research and development. To facilitate
advancements in the study of this and other natural products with therapeutic potential, it is
imperative for the scientific community to embrace greater data transparency. The publication
of complete spectroscopic data and detailed experimental protocols would empower
researchers to build upon existing knowledge, accelerate the pace of discovery, and ultimately,
unlock the full therapeutic potential of these valuable compounds. Until such data becomes
available, a truly in-depth technical guide on the spectroscopic analysis of Warangalone
remains an unmet need.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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